Cas no 68535-55-7 (PHENOL, 4-(2-PYRIMIDINYL)-)

• Product Name: PHENOL, 4-(2-PYRIMIDINYL)-
• CAS No: 68535-55-7
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 3485640
• PubChem ID: 135802682
• Update Time: 2025-10-23

PHENOL, 4-(2-PYRIMIDINYL)- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-(2-PYRIMIDINYL)-
• DTXSID701313629
• 4-(2-Pyrimidinyl)phenol
• SCHEMBL2479622
• DB-137165
• 68535-55-7
• 4-(pyrimidin-2-yl)phenol
• HPDXALXLXJPKLH-UHFFFAOYSA-N
• AKOS006303788
• p-Hydroxyphenylpyrimidin
• 2-(4-hydroxyphenyl)pyrimidine

• Inchi： 1S/C10H8N2O/c13-9-4-2-8(3-5-9)10-11-6-1-7-12-10/h1-7,13H
• InChI Key： HPDXALXLXJPKLH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1N=CC=CN=1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46Ų

Additional information on PHENOL, 4-(2-PYRIMIDINYL)-

Comprehensive Overview of PHENOL, 4-(2-PYRIMIDINYL)- (CAS No. 68535-55-7): Properties, Applications, and Industry Insights

PHENOL, 4-(2-PYRIMIDINYL)- (CAS No. 68535-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, featuring a phenol group linked to a pyrimidine ring, exhibits versatile chemical properties, making it valuable for synthetic applications. In recent years, its potential as a building block for drug discovery and material science has been widely explored, aligning with the growing demand for innovative bioactive molecules.

The rise of green chemistry and sustainable synthesis methods has further amplified interest in compounds like PHENOL, 4-(2-PYRIMIDINYL)-. Researchers are investigating eco-friendly catalytic processes to optimize its production, addressing concerns about environmental impact. This aligns with trending searches such as "sustainable chemical synthesis" and "biodegradable intermediates," reflecting broader industry priorities.

From a structural perspective, the presence of both phenolic and heterocyclic moieties in 68535-55-7 enables diverse reactivity. The compound’s ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly useful in designing molecular scaffolds for pharmaceutical formulations. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, which dominates queries like "anticancer compound design."

In the agrochemical sector, PHENOL, 4-(2-PYRIMIDINYL)- derivatives have shown promise as precursors for crop protection agents. With increasing global focus on food security and precision agriculture, this compound’s potential to enhance pesticide efficacy while reducing environmental persistence resonates with current market demands. Searches for "next-gen agrochemicals" and "low-residue pesticides" underscore this trend.

Analytical characterization of CAS No. 68535-55-7 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Quality control remains critical, as evidenced by frequent queries about "chemical purity standards" and "analytical validation." These aspects are paramount for industries requiring stringent compliance with regulatory guidelines.

Looking ahead, the integration of computational chemistry and AI-driven molecular modeling is expected to accelerate the exploration of PHENOL, 4-(2-PYRIMIDINYL)- derivatives. This synergy addresses popular search terms like "AI in drug discovery" and "in silico chemical design," positioning the compound at the forefront of interdisciplinary innovation. As industries prioritize efficiency and sustainability, 68535-55-7 exemplifies how niche chemicals can drive transformative advancements.